Cas no 51487-29-7 (DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE)

• Product Name: DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE
• CAS No: 51487-29-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 4014329
• Update Time: 2025-06-14

DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-diethyl-2-isocyanato-
• DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE

• Inchi： 1S/C7H14N2O/c1-3-9(4-2)6-5-8-7-10/h3-6H2,1-2H3
• InChI Key： FNDSFWLXHWZIQR-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CN=C=O

Additional information on DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE

Comprehensive Overview of DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE (CAS No. 51487-29-7): Properties, Applications, and Industry Insights

DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE (CAS No. 51487-29-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound belongs to the class of isocyanate derivatives, characterized by the presence of a reactive isocyanate group (-NCO) and a tertiary amine moiety. Its molecular formula, C₇H₁₄N₂O, reflects a balanced combination of reactivity and stability, making it valuable for polymer synthesis, crosslinking agents, and surface modification processes.

In recent years, the demand for DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE has surged due to its role in advanced material science. Researchers and manufacturers are increasingly exploring its potential in smart coatings, adhesive formulations, and biocompatible materials. A trending topic in Google Scholar and AI-driven research platforms revolves around its compatibility with sustainable chemistry principles, aligning with the global shift toward green manufacturing. Users frequently search for queries like "isocyanate amine applications" or "CAS 51487-29-7 solubility," highlighting the compound's relevance in niche markets.

The synthesis of DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE typically involves the reaction of diethylamine with 2-chloroethyl isocyanate under controlled conditions. Its physicochemical properties—such as a boiling point of ~210°C and moderate hydrophobicity—make it suitable for solvent-based systems. Notably, its reactivity with hydroxyl or amine groups enables the formation of urethane or urea linkages, a feature leveraged in polyurethane foam production and medical device coatings.

From an SEO perspective, this compound intersects with high-traffic keywords like "specialty chemicals for polymers" and "amine-functional isocyanates." Industry reports emphasize its growing adoption in automotive and aerospace sectors, where lightweight materials and durable coatings are prioritized. Additionally, patent databases reveal innovations incorporating CAS 51487-29-7 into self-healing materials, a hot topic in materials science forums.

Safety and handling of DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE). While not classified under restricted categories, its storage recommendations emphasize anhydrous conditions to prevent hydrolysis. Environmental considerations, such as biodegradability and ecotoxicology, are also frequently searched topics, reflecting regulatory compliance concerns.

In conclusion, DIETHYL-(2-ISOCYANATO-ETHYL)-AMINE (CAS No. 51487-29-7) represents a critical building block in modern chemistry, bridging gaps between industrial applications and cutting-edge research. Its alignment with sustainability trends and high-performance material demands ensures its continued relevance in scientific and commercial landscapes.